8-(dimethylamino)-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(dimethylamino)-7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C19H25N5O5/c1-21(2)18-20-16-15(17(26)23(4)19(27)22(16)3)24(18)10-12(25)11-29-14-8-6-13(28-5)7-9-14/h6-9,12,25H,10-11H2,1-5H3
• InChI Key: GZKJDLDIKLALFE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N(C)C)CC(COC3=CC=C(C=C3)OC)O
• Molecular Formula: C19H25N5O5
• Molecular Weight: 403.4 g/mol

Description

8-(dimethylamino)-7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H25N5O5 and its molecular weight is 403.439. The purity is usually 95%.
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Scientific Research Applications

Analgesic Activity

Research has demonstrated that derivatives of 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl with terminal carboxylic, ester, or amide moieties show significant analgesic activity. These compounds were evaluated using in vivo models and were found to inhibit phosphodiesterase activity, indicating their potential as new classes of analgesic and anti-inflammatory agents (Zygmunt et al., 2015).

Cardiovascular Activity

Another study focused on the synthesis and evaluation of 8-alkylamino substituted derivatives of 7-{2-hydroxy-3-[4-(2-phenoxyethyl)-piperazinyl-1-yl]-propyl}-1,3-di-methyl-3,7-dihydro-1H-purine-2,6-dione. These compounds exhibited strong prophylactic antiarrhythmic activity and hypotensive activity, alongside weak affinity for alpha1- and alpha2-adrenoreceptors, highlighting their potential in treating cardiovascular disorders (Chłoń-Rzepa et al., 2004).

Psychotropic Activity

A series of 8-aminoalkylamino and 8-arylpiperazinylpropoxy derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione were designed as potential 5-HT1A, 5-HT2A, and 5-HT7 receptor ligands with potential psychotropic activity. Radioligand binding assays and in vivo models showed that some derivatives produced antidepressant-like effects and anxiolytic-like activities, suggesting their usefulness in designing new serotonin receptor ligands (Chłoń-Rzepa et al., 2013).

Antitumor and Vascular Relaxing Effects

Research into novel heterocycles, such as purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, highlighted their synthesis and biological activities. These compounds, derived from modifications of 8-aminotheophylline, showed antitumor activity against P388 leukemia and were examined for their vascular relaxing effects, although no potent activity was observed in this latter aspect (Ueda et al., 1987).